Cas no 59191-78-5 (2-Octanone,3-(hydroxymethyl)-)

2-Octanone,3-(hydroxymethyl)- structure
2-Octanone,3-(hydroxymethyl)- structure
Product Name:2-Octanone,3-(hydroxymethyl)-
CAS No:59191-78-5
MF:C9H18O2
MW:158.238023281097
CID:372229
Update Time:2026-05-14

2-Octanone,3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanone,3-(hydroxymethyl)-
    • 3-(hydroxymethyl)octan-2-one
    • 3-(Hydroxymethyl)-2-octanone
    • 3-Hydroxymethyl-2-octanone
    • FEMA No. 3292

Computed Properties

  • Exact Mass: 158.13074
  • Monoisotopic Mass: 158.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 0.919
  • Boiling Point: 245 ºC
  • Flash Point: 101 ºC
  • Refractive Index: 1.442
  • PSA: 37.3
  • FEMA: 3292 | 3-(HYDROXYMETHYL)-2-OCTANONE

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